N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide

• IUPAC Name: N-(1-benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide
• InChI: InChI=1S/C20H25N3O2/c21-14-20(22-18(24)17-12-19(17)8-11-25-15-19)6-9-23(10-7-20)13-16-4-2-1-3-5-16/h1-5,17H,6-13,15H2,(H,22,24)
• InChI Key: JZGNUKISMQHNNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C#N)NC(=O)C2CC23CCOC3)CC4=CC=CC=C4
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound is also known as BCTC, which stands for "N-(4-tert-Butylphenyl)-4-(3-chloropyridin-2-yl)tetrahydropyrazine-1(2H)-carboxamide."

Mechanism of Action

N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide acts as a potent antagonist of the TRPV1 ion channel, which is involved in the sensation of pain and inflammation. This compound binds to the channel and prevents the influx of calcium ions, which are responsible for the sensation of pain and inflammation.
Biochemical and Physiological Effects:
The blockade of the TRPV1 ion channel by N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide results in the reduction of pain and inflammation. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide in lab experiments is its potent and selective blockade of the TRPV1 ion channel. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is the development of more potent and selective TRPV1 antagonists based on the structure of BCTC. Additionally, the potential use of this compound in the treatment of chronic pain and inflammation is an area of ongoing research.

Synthesis Methods

The synthesis of N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide involves several steps, including the reaction of 1-benzyl-4-cyanopiperidine with 2-carboxy-5-oxaspiro[2.4]heptane, followed by the addition of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-(1-Benzyl-4-cyanopiperidin-4-yl)-5-oxaspiro[2.4]heptane-2-carboxamide has been extensively studied for its potential use in various scientific fields. In medicinal chemistry, this compound has been investigated for its potential use as a pain reliever and anti-inflammatory agent. In pharmacology, BCTC has been studied for its ability to block the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel, which is involved in the sensation of pain and inflammation. In neuroscience, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.